4-(4-chloro-2-methyl-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-10-yl)phenyl methyl ether

• Molecular Formula: C20H16ClN3OS
• Molecular Weight: 381.9 g/mol
• IUPAC Name: 6-chloro-16-(4-methoxyphenyl)-4-methyl-8-thia-3,5,10-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2(7),3,5,9,11(15)-hexaene
• InChI: InChI=1S/C20H16ClN3OS/c1-10-22-17-16-15(11-6-8-12(25-2)9-7-11)13-4-3-5-14(13)24-20(16)26-18(17)19(21)23-10/h6-9H,3-5H2,1-2H3
• InChI Key: JWKIRQKFOZBGAU-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C(=N1)Cl)SC3=NC4=C(CCC4)C(=C23)C5=CC=C(C=C5)OC

Description

4-(4-chloro-2-methyl-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-10-yl)phenyl methyl ether is a chemical compound that has gained significant attention due to its potential applications in scientific research. This compound is known for its unique properties and has been extensively studied for its potential use in various fields, including pharmacology, biochemistry, and molecular biology. In

Mechanism of Action

The mechanism of action of 4-(4-chloro-2-methyl-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-10-yl)phenyl methyl ether is not fully understood. However, it is believed to exert its effects by inhibiting various signaling pathways involved in cell growth, proliferation, and survival. Specifically, this compound has been shown to inhibit the activity of several key enzymes involved in these pathways, including PI3K, AKT, and mTOR. By inhibiting these enzymes, 4-(4-chloro-2-methyl-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-10-yl)phenyl methyl ether can induce cell cycle arrest and apoptosis, leading to the suppression of tumor growth and inflammation.
Biochemical and Physiological Effects:
4-(4-chloro-2-methyl-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-10-yl)phenyl methyl ether has been shown to have several biochemical and physiological effects. In preclinical studies, this compound has been shown to exhibit potent anti-inflammatory and anti-tumor properties, making it a promising candidate for further development as a therapeutic agent. Additionally, this compound has been shown to modulate the immune system, leading to the suppression of autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-(4-chloro-2-methyl-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-10-yl)phenyl methyl ether is its potent anti-inflammatory and anti-tumor properties, making it a promising candidate for further development as a therapeutic agent. However, one of the major limitations of this compound is its complex synthesis method, which can limit its availability and increase its cost. Additionally, the mechanism of action of this compound is not fully understood, which can limit its potential applications in scientific research.

Future Directions

There are several future directions for the research and development of 4-(4-chloro-2-methyl-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-10-yl)phenyl methyl ether. One of the most promising areas of research is its potential use as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and autoimmune disorders. Further preclinical and clinical studies are needed to fully understand the mechanism of action of this compound and its potential applications in therapeutic settings. Additionally, the synthesis method of this compound can be optimized to improve its yield and purity, making it more accessible and cost-effective for scientific research.

Synthesis Methods

The synthesis of 4-(4-chloro-2-methyl-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-10-yl)phenyl methyl ether is a complex process that involves several steps. The most common method of synthesis involves the reaction of 4-chloro-2-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carbaldehyde with 2-mercaptothiophenol in the presence of a catalyst. The resulting product is then reacted with 4-bromoanisole to yield the final product. The purity and yield of the final product can be improved by optimizing the reaction conditions, including temperature, time, and catalyst concentration.

Scientific Research Applications

4-(4-chloro-2-methyl-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-10-yl)phenyl methyl ether has a wide range of potential applications in scientific research. One of the most promising areas of research is its potential use as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and autoimmune disorders. This compound has been shown to exhibit potent anti-inflammatory and anti-tumor properties in preclinical studies, making it a promising candidate for further development as a therapeutic agent.